Cas no 14035-54-2 (2-Butanone, 4-hydroxy-4,4-diphenyl-)

• Product Name: 2-Butanone, 4-hydroxy-4,4-diphenyl-
• CAS No: 14035-54-2
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1285943
• PubChem ID: 11977003
• Update Time: 2025-04-20

2-Butanone, 4-hydroxy-4,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-hydroxy-4,4-diphenyl-
• 4-hydroxy-4,4-diphenylbutan-2-one
• 14035-54-2
• DTXSID50475062

• Inchi： 1S/C16H16O2/c1-13(17)12-16(18,14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,18H,12H2,1H3
• InChI Key： TWVOHPAOCXFGNY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų